Cas no 204318-14-9 (Edotreotide)

• Product Name: Edotreotide
• CAS No: 204318-14-9
• MF: C₆₅H₉₂N₁₄O₁₈S₂
• MW: 1421.63899326324
• MDL: MFCD32666174
• CID: 872816
• PubChem ID: 158782
• Update Time: 2025-04-19

Edotreotide Chemical and Physical Properties

Names and Identifiers

• 2,2'',2''''-[10-(2-{[(2R)-1-{[(4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-4-{[(2R,3R)-1,3-dihydroxybutan-2-yl]carbamoyl}-16-(4-hydroxybenzyl)-7-[(1R)-1-hydroxyethyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-
• 2,2'',2''''-[10-(2-{[(2R)-1-{[(4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-4-{[(2R,3R)-1,3-dihydroxybutan-2-yl]carbamoyl}-16-(4-
• 2,2'',2''''-[10-(2-{[(2R)-1-{[(4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-4-{[(2R,3R)-1,3-dihydroxybutan-2-yl]carbamoyl}-16-(4-hydroxybenzyl)-7-[(1R)-1-hydroxyethyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,1
• DOTA-D-PHE-CYS-TYR-D-TRP-LYS-THR-CYS-THR-OL (DISULFIDE BRIDGE: 2-7)
• 1,4,7,10-<wbr>
• 2,2',2''-<wbr>
• (DOTA-D-Phe1,Tyr3)octreotide
• SDZ-SMT 487
• SMT 487
• Edotreotide
• U194AS08HZ
• EDOTREOTIDE [MI]
• AT43615
• DOTATOC
• BDBM50165171
• N-((4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacycoldodec-1-yl)acetyl-D-phenylalanyl-L-cysteinyl-L-tyrosyl-D-tryprophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L cysteinamide cyclic (2-7)-disulfide
• L-Cysteinamide, N-((4,7,10-tris(carboxymetnyl)-1,4,7,10-tetraazacyclodec-1-yl)acetyl)-D-phenylalanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-, cyclic(2-7)-disulfide
• 173606-11-6
• EX-A4065
• RZHKDBRREKOZEW-AAXZNHDCSA-N
• Edotreotide [USAN]
• EDOTREOTIDE [INN]
• L-CYSTEINAMIDE, N-((4,7,10-TRIS(CARBOXYMETNYL)-1,4,7,10-TETRAAZACYCLODEC-1-YL)ACETYL)-D-PHENYLALANYL-L-CYSTEINYL-L-TYROSYL-D-TRYPTOPHYL-L-LYSYL-L-THREONYL-N-((1R,2R)-2-HYDROXY-1-(HYDROXYMETHYL)PROPYL)-, CYCLIC(2->7)-DISULFIDE
• N-((4,7,10-TRIS(CARBOXYMETHYL)-1,4,7,10-TETRAAZACYCOLDODEC-1-YL)ACETYL-D-PHENYLALANYL-L-CYSTEINYL-L-TYROSYL-D-TRYPROPHYL-L-LYSYL-L-THREONYL-N-((1R,2R)-2-HYDROXY-1-(HYDROXYMETHYL)PROPYL)-L-CYSTEINAMIDE CYCLIC (2->7)-DISULFIDE
• NS00125197
• HY-106033
• SCHEMBL19712197
• DOTA-TOC
• CS-0024683
• Edotreotide [USAN:INN]
• SMT-487
• SCHEMBL1649285
• Q908790
• D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-N6-acetyl-L-lysyl-L-threonyl-N-[(1R, 2R)-2-hydroxy-1-(hydroxymethyl)propyl]-L-Cysteinamide cyclic (2-->7)-disulfide
• UNII-U194AS08HZ
• DTXSID701021591
• N-((4,7,10-Tris(carboxymethyl)-1,4,7,10-tetraazacycoldodec-1-yl)acetyl-D-phenylalanyl-L-cysteinyl-L-tyrosyl-D-tryprophyl-L-lysyl-L-threonyl-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl)-L-cysteinamide cyclic (2-7)-disulfide
• 204318-14-9
• SMT487
• DA-70511
• CHEMBL408350
• N-Acetyl-Lys-Octreotide

• MDL： MFCD32666174
• Inchi： 1S/C65H92N14O18S2/c1-39(81)51(36-80)72-64(96)53-38-99-98-37-52(73-60(92)48(28-41-10-4-3-5-11-41)68-54(84)32-76-20-22-77(33-55(85)86)24-26-79(35-57(89)90)27-25-78(23-21-76)34-56(87)88)63(95)70-49(29-42-15-17-44(83)18-16-42)61(93)71-50(30-43-31-67-46-13-7-6-12-45(43)46)62(94)69-47(14-8-9-19-66)59(91)75-58(40(2)82)65(97)74-53/h3-7,10-13,15-18,31,39-40,47-53,58,67,80-83H,8-9,14,19-30,32-38,66H2,1-2H3,(H,68,84)(H,69,94)(H,70,95)(H,71,93)(H,72,96)(H,73,92)(H,74,97)(H,75,91)(H,85,86)(H,87,88)(H,89,90)/t39-,40-,47+,48-,49+,50-,51-,52+,53+,58+/m1/s1
• InChI Key： RZHKDBRREKOZEW-AAXZNHDCSA-N
• SMILES： S1C[C@@H](C(N[C@@H](CC2C=CC(=CC=2)O)C(N[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](CO)[C@@H](C)O)=O)CS1)=O)[C@@H](C)O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)=O)NC([C@@H](CC1C=CC=CC=1)NC(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1)=O)=O

Computed Properties

• Exact Mass: 1420.62000
• Monoisotopic Mass: 1420.61554449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 99
• Rotatable Bond Count: 26
• Complexity: 2620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.2
• Topological Polar Surface Area: 531Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (440 g/l) (25 º C),
• PSA: 530.99000
• LogP: -0.19830
• Specific Rotation: 22D -14.75° (c = 0.52 in 95% acetic acid)